2,2,3,3,4,4,5,5,5-Nonafluoropentyl difluoromethylether

• IUPAC Name: 5-(difluoromethoxy)-1,1,1,2,2,3,3,4,4-nonafluoropentane
• InChI: InChI=1S/C6H3F11O/c7-2(8)18-1-3(9,10)4(11,12)5(13,14)6(15,16)17/h2H,1H2
• InChI Key: MWYPGZOEGJJCBI-UHFFFAOYSA-N
• Canonical SMILES: C(C(C(C(C(F)(F)F)(F)F)(F)F)(F)F)OC(F)F
• Molecular Formula: C6H3F11O
• DSSTOX Substance ID: DTXSID00895377
• Molecular Weight: 300.07 g/mol
• CAS RN: 1661005-79-3

Description

2,2,3,3,4,4,5,5,5-Nonafluoropentyl difluoromethylether, also known as NFPDM, is a fluorinated ether compound that has gained significant attention in scientific research due to its unique properties. This compound is widely used in various fields, including pharmaceuticals, biotechnology, and materials science. NFPDM is a colorless, odorless, and non-flammable liquid that is easily soluble in organic solvents.

Scientific Research Applications

Semiconductor Manufacturing

• Contamination Control : Fluoropolymers like Hostaflon TFM, related to the compound , are crucial in semiconductor manufacturing for contamination control and reliability in critical chemical and gas interface components (Schlipf et al., 1996).

Environmental Impact and Biodegradation

• Biodegradation of Fluorinated Compounds : Pseudomonas putida F1 demonstrates significant defluorination activity in compounds containing perfluorinated carbon atoms, common in anesthetics, drugs, and pesticides, highlighting environmental biodegradation pathways (Bygd et al., 2021).

Material Science and Engineering

• Polymorphic and Isomorphic Properties : Research on molecular rotors with fluoroaromatic rotators provides insights into the polymorphism and isomorphism in materials science, relevant to compounds with fluorine atoms (Rodríguez‐Molina et al., 2013).
• Thin Fluoropolymer Films : These films, created from monomers including fluorine, significantly reduce permeation of substances like toluene, which is crucial in applications like insulation and protective coatings (Walker et al., 1997).

Biomaterials and Bioelectronics

• Bio-patterning of Neural Cell Adhesion : Teflon AF, a copolymer involving fluorine, is gaining attention for its applications in biomaterials and bioelectronics due to its surface properties favorable for bio-patterning neural cell lines (Makohliso et al., 1998).

Polymer Science

• Fluorous Polymer Transport/Extraction Medium : Studies on Teflon AF (poly(2,2-bis(trifluoromethyl)-4,5-difluoro-1,3-dioxide-co-tetrafluoroethylene)) reveal its use as a transport/extraction medium for solutes, opening pathways for applications in chemical separations and purifications (Zhao et al., 2004).